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chloride

Cat. No.: B584949 Get Quote

An In-depth Technical Guide on 5-Fluoropyridine-3-sulfonyl chloride

Introduction
5-Fluoropyridine-3-sulfonyl chloride is a key pharmaceutical intermediate, valued for its dual

reactive sites: the fluorine atom and the sulfonyl chloride group.[1] This combination allows for

its versatile application in the design and synthesis of a wide array of drug molecules. The

sulfonyl chloride moiety readily reacts with various nucleophiles, such as amines and alcohols,

to form sulfonamides and sulfonate esters, respectively. These functional groups are integral

components of numerous biologically active compounds.[2] This guide provides a

comprehensive overview of the chemical properties, synthesis, reactivity, and safety protocols

associated with 5-Fluoropyridine-3-sulfonyl chloride.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Fluoropyridine-3-sulfonyl
chloride is presented in the table below.
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Property Value Reference

CAS Number 1060802-49-4 [3]

Molecular Formula C₅H₃ClFNO₂S [4]

Molecular Weight 195.60 g/mol [4]

IUPAC Name
5-fluoropyridine-3-sulfonyl

chloride
[3]

Appearance
Solid (based on related

compounds)
[5]

Melting Point
144 - 145 °C (for Pyridine-3-

sulfonyl chloride hydrochloride)
[5]

Synthesis
A common synthetic route to 5-Fluoropyridine-3-sulfonyl chloride starts from 5-fluoro-3-

bromo-pyridine. The process involves a Grignard reaction followed by treatment with sulfur

dioxide and then sulfuryl chloride.[1]

Experimental Protocol: Synthesis of 5-Fluoropyridine-3-
sulfonyl chloride[1]

Grignard Reagent Formation: To a solution of 5-fluoro-3-bromo-pyridine (17.6 g, 0.1 mol) in

diethyl ether (100 mL), a tetrahydrofuran solution of isopropylmagnesium bromide (50 mL,

0.1 mol, 2 M in THF) is slowly added dropwise at 25°C. The reaction mixture is stirred for 0.5

hours after the addition is complete.

Sulfination: The reaction mixture is then cooled to -40°C using an ice-acetone bath, and

sulfur dioxide gas is bubbled through the solution for 1 hour.

Chlorination: While maintaining the temperature at -30°C, sulfuryl chloride (16.2 g, 0.12 mol)

is added slowly to the reaction mixture.

Work-up and Isolation: The reaction is quenched, and the product, 5-Fluoropyridine-3-
sulfonyl chloride, is isolated and purified using standard laboratory techniques.
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Synthesis of 5-Fluoropyridine-3-sulfonyl chloride.

Reactivity
Pyridine-sulfonyl chlorides are versatile reagents in organic synthesis.[2] The primary reactivity

of 5-Fluoropyridine-3-sulfonyl chloride is centered around the sulfonyl chloride group, which

is an excellent electrophile. It readily reacts with a variety of nucleophiles.

Sulfonamide Formation: Reaction with primary or secondary amines yields the

corresponding N-substituted sulfonamides. This is a crucial reaction in medicinal chemistry

as the sulfonamide moiety is a well-known pharmacophore.[2]

Sulfonate Ester Formation: Reaction with alcohols or phenols produces sulfonate esters.[2]

Friedel-Crafts Type Reactions: In the presence of a Lewis acid, it can act as an electrophile

to sulfonylate aromatic compounds.[2]

Reduction: The sulfonyl chloride can be reduced to the corresponding sulfinic acid or thiol.[2]

The fluorine atom on the pyridine ring also influences the reactivity. The high electronegativity

of fluorine can accelerate nucleophilic aromatic substitution (SNAr) reactions on the pyridine

ring, making fluoropyridines more reactive than their chloro-analogues in such reactions.[6]
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Reactions with Nucleophiles

5-Fluoropyridine-3-sulfonyl chloride
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General reactivity of 5-Fluoropyridine-3-sulfonyl chloride.

Spectroscopic Data
Detailed, specific spectroscopic data for 5-Fluoropyridine-3-sulfonyl chloride is not readily

available in the provided search results. However, general characteristics for sulfonyl chlorides

can be described:

¹H NMR: Protons on the pyridine ring would be expected in the aromatic region (typically δ 7-

9 ppm). The exact chemical shifts and coupling constants would be influenced by the fluorine

and sulfonyl chloride substituents. For pyridine-3-sulfonyl chloride, proton signals have been

observed.[7]

¹³C NMR: Carbon signals for the pyridine ring would appear in the aromatic region of the

spectrum.

¹⁹F NMR: A signal corresponding to the fluorine atom on the pyridine ring would be present.

IR Spectroscopy: Sulfonyl chlorides exhibit strong, characteristic absorption bands in the

infrared spectrum. These typically appear in the regions of 1410-1370 cm⁻¹ and 1204-1166

cm⁻¹ for the asymmetric and symmetric SO₂ stretching vibrations, respectively.[8]
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Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the mass of the molecule. A characteristic isotopic pattern for chlorine (A+2 peak) would be

observed for fragments containing the sulfonyl chloride group.[8]

Safety and Handling
Safety data for 5-Fluoropyridine-3-sulfonyl chloride is not explicitly detailed, but information

for the related compound, pyridine-3-sulfonyl chloride, provides important safety guidance.[5][9]

Hazards: This class of compounds is generally corrosive and causes severe skin burns and

eye damage.[9][10] It may also cause respiratory irritation.[9] It is harmful if swallowed.[10]

The compound reacts violently with water, liberating toxic gas.[5]

Handling: Use only under a chemical fume hood.[5] Wear appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[9][10] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[9][10] Wash hands thoroughly after

handling.[9][10]

Storage: Store in a cool, dry, and well-ventilated place.[5][9] Keep the container tightly closed

and store locked up.[5][10] It is moisture-sensitive.[10]

First Aid:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin

with plenty of water.[5][10]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

[5][10]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[5][10]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical assistance.

[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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